2-Chloro-6-fluoro-3-nitrophenol

• Molecular Formula: C6H3ClFNO3
• Molecular Weight: 191.54 g/mol
• IUPAC Name: 2-chloro-6-fluoro-3-nitrophenol
• InChI: InChI=1S/C6H3ClFNO3/c7-5-4(9(11)12)2-1-3(8)6(5)10/h1-2,10H
• InChI Key: UBNJANXXXWDNMP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1[N+](=O)[O-])Cl)O)F

Description

2-Chloro-6-fluoro-3-nitrophenol is an aromatic compound characterized by the presence of chloro, fluoro, and nitro substituents on a phenol ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-6-fluoro-3-nitrophenol typically involves multiple steps, starting from readily available precursors. One common method involves the nitration of 2-chloro-6-fluorophenol, followed by careful control of reaction conditions to ensure selective substitution at the desired positions . The nitration reaction is usually carried out using a mixture of concentrated nitric acid and sulfuric acid at low temperatures to avoid over-nitration.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale operations. This includes the use of continuous flow reactors and automated systems to control reaction parameters precisely. The choice of solvents, catalysts, and purification methods is also tailored to maximize yield and purity while minimizing environmental impact .

Chemical Reactions Analysis

Types of Reactions

2-Chloro-6-fluoro-3-nitrophenol undergoes various chemical reactions, including:

Nucleophilic Aromatic Substitution: The presence of electron-withdrawing groups like nitro and chloro makes the compound susceptible to nucleophilic attack, leading to substitution reactions.

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst or metal hydrides.

Oxidation: The phenolic group can be oxidized to quinones under specific conditions.

Common Reagents and Conditions

Nucleophilic Aromatic Substitution: Strong nucleophiles such as alkoxides or amines in polar aprotic solvents.

Reduction: Catalysts like palladium on carbon or metal hydrides like sodium borohydride.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide.

Major Products

Substitution: Formation of substituted phenols or anilines.

Reduction: Formation of 2-chloro-6-fluoro-3-aminophenol.

Oxidation: Formation of quinones or other oxidized derivatives.

Scientific Research Applications

2-Chloro-6-fluoro-3-nitrophenol has several applications in scientific research:

Organic Synthesis: Used as an intermediate in the synthesis of more complex organic molecules.

Medicinal Chemistry: Potential precursor for the development of pharmaceuticals with antimicrobial or anti-inflammatory properties.

Material Science: Investigated for its potential use in the development of novel materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 2-Chloro-6-fluoro-3-nitrophenol in various applications depends on its chemical reactivity. For instance, in medicinal chemistry, the compound may interact with biological targets through hydrogen bonding, hydrophobic interactions, or covalent modification of proteins or nucleic acids . The presence of electron-withdrawing groups can enhance its reactivity towards nucleophiles, making it a useful tool in biochemical assays and drug development.

Comparison with Similar Compounds

Similar Compounds

• 2-Chloro-3-fluoro-4-nitrophenol
• 2,3-Difluoro-6-nitrophenol
• 2-Chloro-3,4-difluoronitrobenzene

Uniqueness

2-Chloro-6-fluoro-3-nitrophenol is unique due to the specific arrangement of its substituents, which imparts distinct chemical properties.